Cas no 1807234-95-2 (2-Methoxy-6-nitroisonicotinonitrile)

• Product Name: 2-Methoxy-6-nitroisonicotinonitrile
• CAS No: 1807234-95-2
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904299
• Update Time: 2025-06-08

2-Methoxy-6-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitroisonicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-7-3-5(4-8)2-6(9-7)10(11)12/h2-3H,1H3
• InChI Key： ALTUBFVRYGSIBF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 2-Methoxy-6-nitroisonicotinonitrile

Introduction to 2-Methoxy-6-nitroisonicotinonitrile (CAS No. 1807234-95-2)

2-Methoxy-6-nitroisonicotinonitrile (CAS No. 1807234-95-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a methoxy group, a nitro group, and a cyano group attached to an isonicotinyl ring. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-Methoxy-6-nitroisonicotinonitrile is C₉H₇N₃O₄. Its molecular weight is approximately 213.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as 2-methoxypyridine and nitrobenzene. The synthesis process involves multiple steps, including nitration, cyanoation, and purification, to ensure the desired product is obtained with high purity and yield.

In the realm of pharmaceutical research, 2-Methoxy-6-nitroisonicotinonitrile has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Methoxy-6-nitroisonicotinonitrile exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond pharmaceutical applications, 2-Methoxy-6-nitroisonicotinonitrile has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that thin films prepared from derivatives of 2-Methoxy-6-nitroisonicotinonitrile exhibited excellent charge transport properties and stability under various environmental conditions.

The physical properties of 2-Methoxy-6-nitroisonicotinonitrile, such as its melting point and solubility, are crucial for its handling and application. The compound typically appears as a yellow crystalline solid with a melting point ranging from 150 to 155°C. It is moderately soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties facilitate its use in both laboratory-scale synthesis and industrial processes.

Safety considerations are paramount when handling any chemical compound. While 2-Methoxy-6-nitroisonicotinonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 2-Methoxy-6-nitroisonicotinonitrile (CAS No. 1807234-95-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and physical properties make it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern scientific endeavors.